2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide

• IUPAC Name: 2-chloro-N-cyclopropyl-N-(1-methylpiperidin-3-yl)acetamide
• InChI: InChI=1S/C11H19ClN2O/c1-13-6-2-3-10(8-13)14(9-4-5-9)11(15)7-12/h9-10H,2-8H2,1H3
• InChI Key: FHOOJYVEWZIHON-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC(C1)N(C2CC2)C(=O)CCl
• Molecular Formula: C11H19ClN2O
• Molecular Weight: 230.73 g/mol

Description

2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide (Molecular Formula: C₁₀H₁₇ClN₂O; Molar Mass: 216.71 g/mol) is a chloroacetamide derivative featuring a cyclopropyl group and a 1-methyl-piperidin-3-yl substituent on the nitrogen atoms of the acetamide core . This compound is structurally distinct due to the combination of a strained cyclopropane ring and a six-membered piperidine moiety, which may influence its electronic and steric properties. Notably, commercial availability of this compound has been discontinued, as indicated by , though its structural analogs remain active in research pipelines .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide typically involves the following steps:

Formation of the acetamide backbone: This can be achieved by reacting chloroacetyl chloride with cyclopropylamine under controlled conditions.

Introduction of the piperidine ring: The intermediate product is then reacted with 1-methyl-piperidine to form the final compound.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of catalysts, temperature control, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Substitution Reactions: The chloro group in the compound can undergo nucleophilic substitution reactions.

Oxidation and Reduction: The compound may undergo oxidation or reduction reactions depending on the reagents used.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydroxide or potassium tert-butoxide.

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Hydrolysis: Acidic conditions (HCl) or basic conditions (NaOH).

Major Products

Substitution: Products would depend on the nucleophile used.

Oxidation: Could lead to the formation of carboxylic acids or ketones.

Reduction: Could result in the formation of amines or alcohols.

Hydrolysis: Would yield the corresponding carboxylic acid and amine.

Scientific Research Applications

Research into the biological activity of 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide suggests several potential therapeutic properties:

• Anti-inflammatory Effects : Studies indicate that this compound may inhibit inflammatory pathways, potentially benefiting conditions like arthritis and other inflammatory diseases.
• Anticancer Activity : Preliminary studies have shown cytotoxic effects against various cancer cell lines, indicating its potential as an anticancer agent.
• Neurological Implications : The compound may inhibit cholinesterase enzymes relevant in Alzheimer's disease therapy, enhancing cognitive function .

Case Studies and Research Findings

Several studies have documented the biological effects of this compound:

• In Vitro Studies : One study demonstrated selective inhibition against certain cancer cell lines, with IC50 values indicating significant potency compared to standard chemotherapeutics.
• Cholinesterase Inhibition : Research has highlighted its dual inhibition of acetylcholinesterase and butyrylcholinesterase, crucial for managing Alzheimer's disease symptoms.
• Antimicrobial Activity : The compound has shown promising results against various bacterial strains, suggesting its potential as an antimicrobial agent .

Mechanism of Action

The mechanism of action of 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide would depend on its specific application. Generally, it could interact with molecular targets such as enzymes or receptors, influencing biological pathways. Detailed studies would be required to elucidate its exact mechanism.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Physicochemical Properties

The following table summarizes key structural analogs, their molecular characteristics, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Applications	Key Properties	References
2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide	C₁₀H₁₇ClN₂O	216.71	Cyclopropyl, 1-methyl-piperidin-3-yl	Research (potential medicinal use)	Discontinued; unique steric/electronic profile
2-Chloro-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide (Alachlor)	C₁₄H₂₀ClNO₂	269.77	2,6-Diethylphenyl, methoxymethyl	Herbicide	High soil mobility; groundwater contamination risk
(E)-N-(1-Ethylpiperidin-3-yl)-2-(hydroxyimino)acetamide	C₉H₁₇N₃O₂	199.25	Ethylpiperidinyl, hydroxyimino	Synthetic intermediate	Synthesized via two methods (68–72% yield); validated by NMR and HRMS
2-Chloro-N-cyclopropyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide	C₁₆H₁₉ClN₂O	290.79	Cyclopropyl, tetrahydronaphthalen-1-yl	Drug discovery	Enables diverse modifications for biological target interaction
2-Chloro-N-(2,2-dimethylpropyl)acetamide	C₇H₁₄ClNO	163.65	2,2-Dimethylpropyl	Not specified	Purity: 95%; CAS: EN300-322515
Acetochlor [2-Chloro-N-ethoxymethyl-N-(2,3-propyl-6-methylphenyl)acetamide]	C₁₄H₂₀ClNO₂	269.77	Ethoxymethyl, 2-ethyl-6-methylphenyl	Herbicide	Surface water contamination risk via runoff

Application-Based Comparison

• Agrochemicals (Herbicides):
  Alachlor and acetochlor () are widely used herbicides with chloroacetamide cores but differ in substituents. Their phenyl and alkoxy groups enhance lipophilicity, promoting soil adsorption and herbicidal activity. However, their environmental persistence raises concerns about groundwater and surface water contamination . In contrast, 2-chloro-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide’s piperidine moiety may reduce environmental mobility due to increased polarity.

• Medicinal Chemistry: The tetrahydronaphthalen-1-yl analog () demonstrates the significance of bulky aromatic groups in drug discovery, likely enhancing target binding affinity .

• Synthetic Utility: Palladium-catalyzed enantioselective cyclizations of 2-chloroacetamides () highlight the reactivity of the chloroacetamide core in forming lactams. The target compound’s cyclopropyl group may influence stereochemical outcomes in such reactions compared to N-(4-methoxybenzyl) derivatives .

Biological Activity

2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide is a synthetic organic compound recognized for its unique structural features, including a chloro group, a cyclopropyl moiety, and a piperidine derivative. This compound has garnered interest in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and pharmacological applications.

• Molecular Formula : C$_{11}$H$_{19}$ClN$_2$O
• Molecular Weight : Approximately 230.74 g/mol
• Structural Features : The presence of the cyclopropyl group and the chloro substituent on the acetamide backbone is believed to confer distinct biological properties compared to similar compounds.

The biological activity of 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide is primarily mediated through its interaction with various molecular targets, including enzymes and receptors. The compound's mechanism involves binding to these targets, which subsequently influences cellular processes and pathways. The chloro group allows for nucleophilic substitution reactions, while the acetamide functionality may undergo hydrolysis under specific conditions, enhancing its reactivity and potential biological interactions.

Antimicrobial Properties

Recent studies have highlighted the compound's promising antimicrobial activity. For instance, it has been evaluated against several bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC) µM
Bacillus subtilis	4.69 - 22.9
Staphylococcus aureus	5.64 - 77.38
Enterococcus faecalis	8.33 - 23.15
Escherichia coli	2.33 - 156.47
Pseudomonas aeruginosa	13.40 - 137.43
Salmonella typhi	11.29 - 77.38

Additionally, antifungal properties have been noted against Candida albicans and Fusarium oxysporum, with MIC values ranging from 16.69 to 78.23 µM for C. albicans and from 56.74 to 222.31 µM for F. oxysporum .

Case Studies

One notable study investigated the compound's efficacy in vitro against various pathogens, demonstrating significant antibacterial effects comparable to established antimicrobials. The study utilized a time-kill assay that illustrated the compound's rapid action against Cryptosporidium species, indicating potential applications in treating infections caused by this parasite .

Pharmacological Applications

The unique structure of 2-Chloro-N-cyclopropyl-N-(1-methyl-piperidin-3-yl)-acetamide suggests potential therapeutic roles in various fields:

• Antimicrobial Agents : Due to its broad-spectrum activity against bacteria and fungi.
• Drug Development : Its ability to interact with specific biological targets makes it a candidate for further pharmacological studies aimed at developing new medications .